1-[(4-chlorophenyl)methyl]-6-oxo-N-(2,3,4-trifluorophenyl)-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-6-oxo-N-(2,3,4-trifluorophenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C19H12ClF3N2O2/c20-13-4-1-11(2-5-13)9-25-10-12(3-8-16(25)26)19(27)24-15-7-6-14(21)17(22)18(15)23/h1-8,10H,9H2,(H,24,27)
• InChI Key: ZCWJVKFVFQFEIH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=C(C=CC2=O)C(=O)NC3=C(C(=C(C=C3)F)F)F)Cl
• Molecular Formula: C19H12ClF3N2O2
• Molecular Weight: 392.8 g/mol

Description

The description of an organic compound usually includes its molecular formula, structural formula, and other identifiers such as its IUPAC name, CAS number, and possibly its common name if it has one.

Synthesis Analysis

This involves a detailed examination of the methods used to synthesize the compound. .

Molecular Structure Analysis

This typically involves techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the molecular structure and stereochemistry of the compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes, including its reactivity and the mechanisms of its reactions.

Physical And Chemical Properties Analysis

This includes determining properties such as the compound’s melting point, boiling point, solubility, optical activity, and stability.

Scientific Research Applications

Anticancer Potential

• Application : Researchers have investigated F2744-0573 for its ability to inhibit cancer cell growth. .

Anti-Allergic Activities

• Application : Studies have explored the compound’s impact on allergic asthma and allergic itching. .

Antileishmanial and Antimalarial Properties

• Application : Researchers have synthesized hydrazine-coupled pyrazoles, including F2744-0573, and evaluated their antileishmanial and antimalarial activities. .

Antitubercular Activity

• Application : F2744-0573, along with other indole-based compounds, has been assessed against Mycobacterium tuberculosis (H37Ra MTB) and Mycobacterium bovis (BCG). .

Biological Modulation via Oxadiazole Moiety

• Application : F2744-0573 contains an oxadiazole moiety. .

Chemical Synthesis and Novel Methods

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Mechanism of Action

If the compound has biological activity, the mechanism of action would be studied. This could involve biochemical assays, molecular docking studies, and other techniques to determine how the compound interacts with its target.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. It may also include recommendations for safe handling and disposal.

Future Directions

This could involve suggestions for further studies to optimize the compound’s synthesis, improve its properties, or explore new applications.